gamma-Cyhalothrin-d5

Specification

• Molecular Formula: C₂₃H₁₄D₅ClF₃NO₃
• Molecular Weight: 454.88

Introduction

Chemical Identity and Structure

Basic Chemical Information

gamma-Cyhalothrin-d5 is characterized by the replacement of five hydrogen atoms with deuterium atoms in the phenoxy moiety of the parent compound. This strategic deuteration creates a mass shift that enables its use as an internal standard in mass spectrometry applications.

Parameter	Value
Common Name	gamma-Cyhalothrin-d5
IUPAC Name	[(S)-cyano-[3-(2,3,4,5,6-pentadeuteriophenoxy)phenyl]methyl] (1R,3R)-3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
CAS Number	2140302-00-5
PubChem CID	124202471
Molecular Formula	C₂₃H₁₄D₅ClF₃NO₃
Molecular Weight	454.88 g/mol

The compound maintains the core structural features of gamma-cyhalothrin while incorporating deuterium atoms specifically in the phenoxy ring position.

Structural Characteristics

gamma-Cyhalothrin-d5 possesses several key structural elements that define its properties:

• Cyclopropane ring with (1R,3R) configuration

• Chloro-trifluoropropenyl group with (Z) configuration

• Cyano group at a stereogenic center

• Pentadeuterio-phenoxy moiety (the labeled portion)

The deuterium labeling occurs specifically at positions 2,3,4,5,6 of the phenoxy ring, creating a distinctive mass signature that differs from the parent compound while maintaining nearly identical chemical properties.

Physical and Chemical Properties

Physical State and Appearance

While specific information about the physical appearance of pure gamma-Cyhalothrin-d5 is limited in the literature, it is typically supplied as a solution for analytical purposes. The physical properties are presumed to be similar to those of non-deuterated gamma-cyhalothrin with minimal variations due to the isotope effect.

Available Product Forms

Product Form	Concentration	Solvent	Storage Conditions
Analytical Solution	100 µg/ml	Ethyl acetate	4°C
Analytical Solution	100 µg/ml	Acetone	4°C
Reference Standard	Various	Various	Supplier recommendations

Commercial preparations of gamma-Cyhalothrin-d5 are available from specialized chemical suppliers who focus on analytical standards and isotope-labeled compounds.

Stability Parameters

The stability of gamma-Cyhalothrin-d5 solutions is influenced by storage conditions. Based on supplier recommendations, these solutions should be:

• Stored at refrigerated temperatures (4°C)

• Protected from light

• Kept in tightly sealed containers

• Used within the expiration period specified by the manufacturer

Applications and Uses

The primary application of gamma-Cyhalothrin-d5 is as an analytical reference standard for the quantification of gamma-cyhalothrin in various matrices. Its deuterium labeling provides a distinct mass spectrometric signature while maintaining chemical behavior nearly identical to the non-labeled compound, making it an ideal internal standard.

Mass Spectrometry Applications

In mass spectrometry, gamma-Cyhalothrin-d5 offers significant advantages:

• Functions as an internal standard for quantitative analysis

• Compensates for matrix effects during sample preparation and analysis

• Enables isotope dilution techniques for highly accurate quantification

• Provides correction factors for extraction efficiency and instrument response variations

Environmental and Biological Sample Analysis

gamma-Cyhalothrin-d5 is particularly valuable in environmental monitoring and food safety applications, including:

• Analysis of gamma-cyhalothrin residues in soil, water, and sediment samples

• Quantification of residues in agricultural products and food commodities

• Monitoring of environmental fate and transport of pyrethroid insecticides

• Biological specimen analysis in toxicological and exposure studies

Comparative Application Profile

Application Parameter	gamma-Cyhalothrin-d5	gamma-Cyhalothrin
Primary Function	Analytical standard	Insecticidal active ingredient
Target Use	Quantitative analysis	Pest control in agriculture
Regulatory Status	Research use only	Regulated pesticide
Environmental Significance	Tracer compound	Monitored contaminant
Commercial Availability	Specialized suppliers	Agricultural formulations

This comparison highlights the distinct roles of gamma-Cyhalothrin-d5 as an analytical tool versus the parent compound's insecticidal applications.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS represents one of the primary analytical techniques employing gamma-Cyhalothrin-d5 as an internal standard. The chromatographic separation followed by mass spectrometric detection allows for specific identification and quantification of gamma-cyhalothrin in complex matrices.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS techniques, particularly those employing triple quadrupole instruments (LC-MS/MS), also utilize gamma-Cyhalothrin-d5 as an internal standard. These methods offer:

• High selectivity through multiple reaction monitoring (MRM)

• Enhanced sensitivity for low-level detection

• Reduced matrix interferences

• Reliable quantification across diverse sample types

Method Parameters

While specific method parameters vary by application, typical analytical approaches using gamma-Cyhalothrin-d5 include:

Parameter	Typical Values/Approaches
Internal Standard Concentration	100 μg/L
Sample Preparation	Liquid-liquid extraction, QuEChERS, SPE
Chromatographic Separation	C18 columns (LC) or DB-5MS (GC)
Ionization Mode	Electrospray (ESI) or Electron Impact (EI)
Detection	MRM transitions specific to deuterated compound
Quantification	Isotope dilution or internal standard method

These parameters represent general approaches based on typical practices in pesticide residue analysis using deuterated standards.

Research Context and Significance

While research specifically focused on gamma-Cyhalothrin-d5 itself is limited, this compound plays a crucial supporting role in broader research concerning pyrethroid insecticides, particularly in:

• Environmental fate and transport studies

• Residue analysis method development

• Regulatory monitoring programs

• Ecological risk assessments

• Food safety analysis

• Agricultural product certification

The use of gamma-Cyhalothrin-d5 as an internal standard significantly enhances the accuracy and reliability of gamma-cyhalothrin quantification in these research contexts.